Cas no 1416801-72-3 (Quinoline, 6-chloro-3-iodo-)
Quinoline, 6-chloro-3-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 6-chloro-3-iodo-
- 6-chloro-3-iodoquinoline
- MFCD28667974
- DB-118668
- 1416801-72-3
- SCHEMBL15043760
- AT35247
-
- Inchi: 1S/C9H5ClIN/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-5H
- InChI Key: FYIACJAJSAVPJK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(Cl)=CC=2)C=C(I)C=1
Computed Properties
- Exact Mass: 288.91552g/mol
- Monoisotopic Mass: 288.91552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9Ų
Quinoline, 6-chloro-3-iodo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB600467-250mg |
6-Chloro-3-iodoquinoline; . |
1416801-72-3 | 250mg |
€259.30 | 2025-04-21 | ||
| abcr | AB600467-1g |
6-Chloro-3-iodoquinoline; . |
1416801-72-3 | 1g |
€582.70 | 2025-04-21 |
Quinoline, 6-chloro-3-iodo- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Quinoline, 6-chloro-3-iodo-
Recent Advances in the Study of Quinoline, 6-chloro-3-iodo- (CAS: 1416801-72-3): A Promising Scaffold in Medicinal Chemistry
The quinoline scaffold has long been recognized as a privileged structure in medicinal chemistry due to its diverse pharmacological activities. Among its derivatives, 6-chloro-3-iodoquinoline (CAS: 1416801-72-3) has recently emerged as a compound of significant interest in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of 6-chloro-3-iodoquinoline that make it particularly valuable as a building block in organic synthesis. The presence of both chloro and iodo substituents at the 6- and 3-positions, respectively, provides multiple sites for further functionalization through cross-coupling reactions. Several research groups have successfully employed this compound in palladium-catalyzed reactions to create novel quinoline derivatives with enhanced biological activities.
In the realm of antimicrobial research, 6-chloro-3-iodoquinoline has shown promising activity against drug-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized from this scaffold exhibited potent inhibition against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values in the low micromolar range. The mechanism of action appears to involve interference with bacterial DNA gyrase, though further studies are needed to fully elucidate the molecular interactions.
Oncology research has also benefited from investigations into this compound. The iodine atom at the 3-position has proven particularly useful in radioiodination for developing potential theranostic agents. Preliminary in vitro studies have shown that certain 6-chloro-3-iodoquinoline derivatives selectively accumulate in cancer cells and demonstrate cytotoxic effects against various cancer cell lines, including breast and lung adenocarcinoma.
From a synthetic chemistry perspective, the stability of 6-chloro-3-iodoquinoline under various reaction conditions has been systematically investigated. Researchers have developed optimized protocols for its preparation with improved yields and purity, addressing previous challenges in large-scale synthesis. These advancements have facilitated more extensive biological evaluation of this compound and its derivatives.
Looking forward, the versatility of 6-chloro-3-iodoquinoline suggests it will continue to be an important tool in medicinal chemistry. Current research directions include exploring its potential in neurodegenerative disease therapeutics and as a scaffold for developing kinase inhibitors. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, makes it particularly attractive for CNS-targeted drug development.
In conclusion, 6-chloro-3-iodoquinoline (CAS: 1416801-72-3) represents a valuable chemical entity with broad applications in drug discovery. Its unique structural features, combined with demonstrated biological activities and synthetic versatility, position it as a compound worthy of continued investigation. Future research will likely focus on expanding its therapeutic applications and optimizing derivative compounds for improved pharmacological properties.
1416801-72-3 (Quinoline, 6-chloro-3-iodo-) Related Products
- 49713-55-5(Quinoline,4-chloro-8-iodo-)
- 85092-85-9(5-chloro-3-iodo-1H-indole)
- 859958-87-5(5-Chloro-8-iodoquinoline)
- 79476-07-6(3-Iodoquinoline)
- 22200-50-6(4-Chloro-7-iodoquinoline)
- 590371-90-7(4-Chloro-3-iodoquinoline)
- 70237-22-8(4,7-dichloro-3-iodoquinoline)
- 40107-07-1(4-Chloro-6-iodoquinoline)
- 1006-47-9(8-Iodoquinoline)
- 98591-57-2(7-chloro-4-iodoquinoline)